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Compound of Interest

Compound Name: Co 101244

Cat. No.: B12815975 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

investigational compounds like Co 101244 is a critical component of laboratory safety and

regulatory compliance. Co 101244, also known as PD 174494, is identified as a potent and

selective antagonist of NR1A/2B subunit-containing NMDA receptors and is intended for

laboratory research use only.[1][2][3] Adherence to established disposal protocols is essential

to mitigate risks to personnel and the environment.

As an investigational drug, Co 101244 should be handled with the assumption of it being a

hazardous chemical, in line with Good Clinical Practice (GCP) guidelines.[4] The disposal

process must comply with federal, state, and local regulations, such as those outlined by the

Resource Conservation and Recovery Act (RCRA).[5][6]

Quantitative Disposal Guidelines
The following table summarizes key quantitative parameters and procedural steps for the

disposal of Co 101244, based on general guidelines for investigational and hazardous

chemical waste.
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Parameter Guideline Citation

Waste Classification

Treat as hazardous chemical

waste unless confirmed

otherwise by a safety data

sheet (SDS) or institutional

environmental health and

safety (EHS) office.

[7][8]

Container Type

Sturdy, leak-proof, and

chemically compatible

containers with secure, leak-

proof closures. For sharps, use

designated sharps containers.

For other solid waste, a five-

gallon pail with a clear plastic

liner can be used.

[6][7][9]

Aqueous Waste pH

For dilute aqueous solutions,

the pH should be between 7

and 9 for sink disposal,

provided there is no other

solvent or metal contamination

and the concentration is less

than 10% (V/V). However, for

investigational compounds,

sewer disposal is generally

discouraged.

[9]

Empty Container Rinsing

Containers of acutely

hazardous waste must be

triple-rinsed with a suitable

solvent. The rinsate must be

collected and disposed of as

hazardous waste.

[8][9]

Waste Accumulation Limit Do not accumulate more than

55 gallons of hazardous waste

or one quart of acute

[8]
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hazardous waste in the

laboratory.

Incineration

Unused or expired

investigational drugs are

typically sent for incineration at

a permitted hazardous waste

facility.

[5][10]

Experimental Protocol for Disposal
The proper disposal of Co 101244 should follow a meticulous, step-by-step protocol to ensure

safety and compliance.

Personnel and Preparation:

All personnel handling Co 101244 waste must be trained in hazardous waste management.

[4][6]

Wear appropriate Personal Protective Equipment (PPE), including gloves, lab coat, and

safety glasses.

Waste Segregation and Collection:

Segregate Waste Streams: Do not mix Co 101244 waste with other incompatible chemical

waste. It is crucial to store different waste types separately, such as acids, bases, and

solvents.[11]

Solid Waste:

Place chemically contaminated solid waste, such as gloves, bench paper, and empty vials

(after proper rinsing), into a designated, clearly labeled hazardous waste container.

For empty containers, ensure they are thoroughly rinsed, with the first rinse collected as

hazardous waste. The labels on the original containers should be defaced before disposal.

[9]

Liquid Waste:
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Collect all liquid waste containing Co 101244, including stock solutions and experimental

residues, in a sealed, compatible container.

The container must be labeled with a hazardous waste tag as soon as waste accumulation

begins.[8]

Do not dispose of Co 101244 solutions down the drain.[7]

Storage and Labeling:

Labeling: All waste containers must be clearly labeled with their contents and approximate

concentrations. Use institutional hazardous waste labels.[11]

Storage: Store waste containers in a designated, secure area away from general laboratory

traffic. Use secondary containment for all liquid waste to prevent spills.[8][9] Containers must

be kept closed except when adding waste.[9]

Disposal and Documentation:

Request Pickup: Once a waste container is full, request a pickup from your institution's

Environmental Health and Safety (EHS) department.[9]

Documentation: Maintain accurate records of the disposal of all investigational drugs,

including Co 101244. This may involve a certificate of destruction, which should be

retrievable.[10]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Co 101244.
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Caption: Workflow for the safe disposal of Co 101244 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12815975?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/43192
https://www.scbt.com/p/co-101244-hydrochloride-193359-26-1
https://www.rndsystems.com/products/co-101244-hydrochloride_2456
https://www.ashp.org/-/media/assets/policy-guidelines/docs/guidelines/management-investigational-drug-products.ashx
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b12815975#co-101244-proper-disposal-procedures
https://www.benchchem.com/product/b12815975#co-101244-proper-disposal-procedures
https://www.benchchem.com/product/b12815975#co-101244-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12815975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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